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Compound of Interest

Compound Name: Milademetan tosylate hydrate

Cat. No.: B612073

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information for the proper disposal of Milademetan tosylate hydrate, a specific and orally
active MDMZ2 inhibitor used in cancer research.[1][2][3] Adherence to these procedures is vital
to mitigate risks to personnel and the environment.

Hazard Summary

Milademetan tosylate hydrate presents several hazards that must be considered during
handling and disposal.[4] A summary of its classification under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) is provided in the table below.[4]

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects
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The primary directive for the disposal of Milademetan tosylate hydrate is to prevent its
release into the environment.[4] This is due to its high toxicity to aquatic organisms.[4] The
recommended procedure is to dispose of the compound and its container at an approved
waste disposal plant.[4]

Step-by-Step Disposal Workflow:

o Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including safety glasses, gloves, and a lab coat.

o Containment: Should a spill occur, it is crucial to collect the spillage.[4] Avoid washing the
substance down the drain.

o Waste Collection:

o Solid Waste: Collect unadulterated or spilled solid Milademetan tosylate hydrate in a
clearly labeled, sealed container.

o Contaminated Materials: Any materials used for cleaning spills (e.g., absorbent pads,
wipes) should also be placed in a sealed, labeled hazardous waste container.

o Unused Product: Unwanted or expired Milademetan tosylate hydrate should remain in
its original or a suitable, labeled container.

» Waste Segregation: Store the waste container in a designated, secure area for hazardous
chemical waste, away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[4]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and approved waste disposal company. Adhere to all local, state, and
federal regulations for chemical waste disposal.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Milademetan tosylate hydrate.

First Aid Measures

In the event of accidental exposure, follow these first aid procedures:[4]
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 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[4]

o Eye Contact: Remove contact lenses if present and easy to do. Immediately flush eyes with
large amounts of water. Seek prompt medical attention.[4]

o Skin Contact: Thoroughly rinse the affected skin with water. Remove contaminated clothing
and shoes and consult a physician.[4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Avoid mouth-to-mouth resuscitation.[4]

By adhering to these safety protocols and disposal procedures, laboratory professionals can
handle Milademetan tosylate hydrate responsibly, ensuring both personal safety and
environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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